Cas no 2228182-53-2 (3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid)

3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid is a fluorinated aromatic compound featuring a bromo- and fluoro-substituted phenyl ring attached to a difluoropropanoic acid moiety. This structure imparts unique reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, while the bromine substituent offers a handle for further functionalization via cross-coupling reactions. Its well-defined stereochemistry and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s robust synthetic utility and compatibility with diverse reaction conditions underscore its importance in advanced organic synthesis.
3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid structure
2228182-53-2 structure
Product Name:3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid
CAS No:2228182-53-2
MF:C9H6BrF3O2
MW:283.041952610016
CID:5782503
PubChem ID:165630283
Update Time:2025-05-26

3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1964615
    • 2228182-53-2
    • 3-(4-bromo-3-fluorophenyl)-2,2-difluoropropanoic acid
    • 3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid
    • Inchi: 1S/C9H6BrF3O2/c10-6-2-1-5(3-7(6)11)4-9(12,13)8(14)15/h1-3H,4H2,(H,14,15)
    • InChI Key: PEYJNFCZEUIGIR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)CC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 281.95033g/mol
  • Monoisotopic Mass: 281.95033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid Pricemore >>

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Additional information on 3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2228182-53-2)

The compound 3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2228182-53-2) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-bromo-3-fluorophenyl moiety and 2,2-difluoropropanoic acid group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for fluorinated compounds like 3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where fluorinated analogs are often employed to improve drug efficacy. The compound's CAS No. 2228182-53-2 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern synthetic chemistry.

From a synthetic perspective, 3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid serves as a versatile building block for constructing complex molecules. Its bromo and fluoro substituents offer multiple sites for further functionalization, enabling the development of libraries for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal structures for specific biological targets.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, its fluorinated nature necessitates careful handling to avoid unnecessary environmental release. The 4-bromo-3-fluorophenyl group, in particular, is studied for its biodegradation pathways, addressing concerns about sustainable chemistry practices. These aspects are increasingly important to researchers and manufacturers aiming for green chemistry compliance.

In summary, 3-(4-Bromo-3-fluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2228182-53-2) represents a critical tool in medicinal and agrochemical innovation. Its structural versatility, combined with the rising demand for fluorinated intermediates, positions it as a compound of enduring scientific and industrial interest. Future research will likely explore its applications in next-generation therapeutics and material science, further solidifying its importance in advanced chemical synthesis.

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